3-bromo-1H-pyrazole-4-carbaldehyde
Overview
Description
“3-bromo-1H-pyrazole-4-carbaldehyde” is a chemical compound with the molecular formula C4H3BrN2O . It has a molecular weight of 174.98 . The compound is a solid at room temperature .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “3-bromo-1H-pyrazole-4-carbaldehyde”, is an important area of organic chemistry . Various researchers continue to focus on preparing this functional scaffold and finding new and improved applications . For example, a reaction of 3 with acetone and hydroxylamine, upon treatment with iodine, yields 4- (5-isoxazolyl)pyrazoles .Molecular Structure Analysis
The molecular structure of “3-bromo-1H-pyrazole-4-carbaldehyde” consists of a pyrazole ring with a bromine atom attached at the 3rd position and a carbaldehyde group at the 4th position . The InChI code for this compound is 1S/C4H3BrN2O/c5-4-3(2-8)1-6-7-4/h1-2H, (H,6,7) .Chemical Reactions Analysis
Pyrazole derivatives, including “3-bromo-1H-pyrazole-4-carbaldehyde”, have diverse and valuable synthetical, biological, and photophysical properties . They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .Physical And Chemical Properties Analysis
“3-bromo-1H-pyrazole-4-carbaldehyde” is a solid at room temperature . It has a molecular weight of 174.98 . The InChI code for this compound is 1S/C4H3BrN2O/c5-4-3(2-8)1-6-7-4/h1-2H, (H,6,7) .Scientific Research Applications
Synthesis of Biologically Active Compounds
3-bromo-1H-pyrazole-4-carbaldehyde is used as a starting material in the synthesis of various biologically active compounds. These include antimicrobial , anti-inflammatory , antitubercular , and antitumor agents .
Inhibitors of Liver Alcohol Dehydrogenase
This compound has been shown to act as an inhibitor of liver alcohol dehydrogenase, which is an enzyme involved in the metabolism of alcohols within the body .
Synthesis of 1,4′-bipyrazoles
It serves as a precursor in the synthesis of 1,4′-bipyrazoles, which are compounds that have potential applications in various fields including pharmaceuticals .
Antioxidant Activity
Research indicates that pyrazole derivatives can exhibit antioxidant activity, which is beneficial in protecting cells from damage caused by free radicals .
Synthesis of Polyheterocyclic Systems
3-bromo-1H-pyrazole-4-carbaldehyde is used in the synthesis of novel pyrazole-containing polyheterocyclic systems, which have potential applications in materials science and pharmaceuticals .
Aromatase and 5-reductase Inhibitors
The compound is also utilized in creating a powerful family of 5-reductase and aromatase inhibitors derived from 1, 2, 3-triazole derivatives. These inhibitors are important in the treatment of diseases like prostate cancer .
Safety and Hazards
Future Directions
The synthesis and properties of different pyrazole derivatives, including “3-bromo-1H-pyrazole-4-carbaldehyde”, continue to be a focus of research . Researchers are looking for new and improved applications of these compounds . The future directions of this compound could involve exploring its potential applications in various fields such as biological, physical-chemical, material science, and industrial fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1H-pyrazole-4-carbaldehyde involves the bromination of 1H-pyrazole-4-carbaldehyde using bromine in acetic acid.", "Starting Materials": [ "1H-pyrazole-4-carbaldehyde", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "To a solution of 1H-pyrazole-4-carbaldehyde (1.0 g, 8.2 mmol) in acetic acid (10 mL) and water (10 mL) was added sodium acetate (1.2 g, 14.7 mmol) and bromine (1.5 mL, 29.4 mmol).", "The reaction mixture was stirred at room temperature for 2 hours.", "The reaction was quenched by pouring the mixture into ice-cold water (50 mL) and extracted with ethyl acetate (3 x 20 mL).", "The combined organic layers were washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to afford 3-bromo-1H-pyrazole-4-carbaldehyde as a yellow solid (0.9 g, 70%)." ] } | |
CAS RN |
1936134-18-7 |
Molecular Formula |
C4H3BrN2O |
Molecular Weight |
175 |
Purity |
95 |
Origin of Product |
United States |
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